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Compound of Interest

Compound Name: 2-methoxy-6-methylnicotinonitrile

Cat. No.: B1352284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methoxy-6-
methylnicotinonitrile, a substituted pyridine derivative. Due to the limited publicly available

data on the specific biological activities of this compound, this guide focuses on its synthesis,

and physicochemical properties, and provides a broader context of the known biological

activities of the nicotinonitrile and methoxypyridine chemical classes.

Chemical and Physical Properties
2-Methoxy-6-methylnicotinonitrile, with the CAS number 72918-03-7, is a nitrile-substituted

methoxypyridine. Its fundamental properties are summarized below.
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Property Value Source

Molecular Formula C₈H₈N₂O ChemScene[1]

Molecular Weight 148.16 g/mol ChemScene[1]

IUPAC Name
2-methoxy-6-methylpyridine-3-

carbonitrile
PubChem

Synonyms
2-Methoxy-6-methyl-3-

pyridinecarbonitrile
ChemScene[1]

Appearance Solid N/A

Melting Point 82-83 °C
HETEROCYCLES, Vol. 36,

No. 4, 1993[2]

Purity ≥98% ChemScene[1]

Computed Physicochemical Properties
Computational models provide further insight into the characteristics of 2-methoxy-6-
methylnicotinonitrile.

Descriptor Value Source

Topological Polar Surface Area

(TPSA)
45.91 Å² ChemScene[1]

LogP 1.2703 ChemScene[1]

Hydrogen Bond Acceptors 3 ChemScene[1]

Hydrogen Bond Donors 0 ChemScene[1]

Rotatable Bonds 1 ChemScene[1]

Synthesis of 2-Methoxy-6-methylnicotinonitrile
A one-step synthesis for 2-methoxypyridine-3-carbonitriles, including 2-methoxy-6-
methylnicotinonitrile, has been reported. The method involves the condensation of an
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appropriate enone with propanedinitrile in a methanol-sodium methoxide system.[2]

Experimental Protocol
Materials:

Appropriate α,β-unsaturated ketone (enal or enone)

Propanedinitrile (Malononitrile)

Sodium metal

Methanol (MeOH)

Dichloromethane (CH₂Cl₂)

Magnesium sulfate (MgSO₄)

Procedure:[2]

A solution of sodium methoxide is freshly prepared by dissolving sodium (0.1 mol) in

methanol (70 ml) at 5°C.

Propanedinitrile (5.3 g, 0.08 mol) dissolved in 70 ml of methanol is added to the sodium

methoxide solution.

The mixture is stirred for 5 minutes.

The corresponding α,β-unsaturated carbonyl compound (0.1 mol) dissolved in 150 ml of

methanol is added dropwise over 2 hours.

The reaction mixture is then refluxed for 90 minutes.

The solvent is removed in vacuo.

The resulting oil is dissolved in 250 ml of water and extracted with dichloromethane (10 x 50

ml).

The combined organic layers are dried over magnesium sulfate.
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The solvent is removed to yield the crude product, which can be further purified by column

chromatography.

For the synthesis of 2-methoxy-6-methylpyridine-3-carbonitrile, a yield of 15% has been

reported using this general procedure.[2]

Synthesis Workflow
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Caption: One-pot synthesis of 2-methoxy-6-methylnicotinonitrile.

Biological Activity Context
While there is no specific biological activity reported for 2-methoxy-6-methylnicotinonitrile in

the public domain, the nicotinonitrile (3-cyanopyridine) scaffold is a well-established

pharmacophore in medicinal chemistry.[3][4]

Nicotinonitrile Derivatives
Nicotinonitrile derivatives have been shown to possess a wide range of biological activities,

including:
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Anticancer Agents: Several nicotinonitrile-based compounds have been investigated as

inhibitors of various kinases involved in cancer progression.[3][4]

Antiviral and Antimicrobial Agents: The pyridine nucleus is present in numerous compounds

with demonstrated antimicrobial and antiviral properties.[5][6]

Cardiovascular Agents: Some marketed drugs containing the nicotinonitrile core, such as

milrinone and olprinone, are used for their cardiovascular effects.[3][4]

The diverse pharmacological profiles of nicotinonitrile derivatives suggest that 2-methoxy-6-
methylnicotinonitrile could be a valuable building block for the synthesis of novel bioactive

molecules.
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Caption: Nicotinonitrile as a versatile scaffold in drug discovery.
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Conclusion
2-Methoxy-6-methylnicotinonitrile is a readily synthesizable substituted pyridine derivative.

While direct biological data for this specific compound is not currently available, its chemical

structure, based on the pharmacologically significant nicotinonitrile core, makes it an interesting

candidate for further investigation in drug discovery and medicinal chemistry programs. The

experimental protocol for its synthesis is straightforward, allowing for its preparation and

subsequent biological screening. Researchers are encouraged to explore the potential of this

and related compounds in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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